Cas no 1344612-28-7 (3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol)

• Product Name: 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol
• CAS No: 1344612-28-7
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 5581475
• PubChem ID: 131195161
• Update Time: 2025-06-10

3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-((1S)-1-AMINO-2-HYDROXYETHYL)-2-BROMOPHENOL
• Benzeneethanol, β-amino-2-bromo-3-hydroxy-, (βS)-
• 1344612-28-7
• (S)-3-(1-Amino-2-hydroxyethyl)-2-bromophenol
• EN300-1893549
• 3-[(1S)-1-amino-2-hydroxyethyl]-2-bromophenol
• 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol

• Inchi： 1S/C8H10BrNO2/c9-8-5(6(10)4-11)2-1-3-7(8)12/h1-3,6,11-12H,4,10H2/t6-/m1/s1
• InChI Key： APZOIQPGPSTLPA-ZCFIWIBFSA-N
• SMILES： BrC1C(=CC=CC=1[C@@H](CO)N)O

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.672±0.06 g/cm3(Predicted)
• Boiling Point: 396.9±37.0 °C(Predicted)
• pka: 7.93±0.10(Predicted)

Additional information on 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol

Introduction to 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol (CAS No. 1344612-28-7)

3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol (CAS No. 1344612-28-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenol moiety and an amino alcohol substituent. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various scientific disciplines.

The brominated phenol moiety in 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol is known for its antimicrobial and antifungal properties, which have been extensively studied in recent years. The presence of the amino alcohol substituent further enhances the compound's biological activity by providing additional functional groups that can interact with biological targets. This combination of structural features makes 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol a promising candidate for the development of new therapeutic agents.

In the context of medicinal chemistry, 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol has been explored for its potential as an antimicrobial agent. Recent studies have demonstrated its efficacy against a wide range of bacteria and fungi, including multidrug-resistant strains. The compound's ability to disrupt microbial cell membranes and inhibit essential enzymes involved in microbial metabolism has been highlighted as key mechanisms underlying its antimicrobial activity.

Beyond its antimicrobial properties, 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol has also shown promise in the treatment of inflammatory conditions. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest that the compound may have therapeutic potential in managing inflammatory disorders.

The pharmacokinetic properties of 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol have also been investigated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its effectiveness and safety in clinical applications. The compound's stability under physiological conditions and its ability to cross biological barriers are additional factors that contribute to its potential as a therapeutic agent.

In addition to its direct therapeutic applications, 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol has been explored as a lead compound for the development of novel drug derivatives. Medicinal chemists have synthesized various analogs of this compound by modifying the functional groups or introducing new substituents. These analogs have been evaluated for their improved pharmacological properties, such as enhanced potency, reduced toxicity, and better pharmacokinetic profiles. The results from these studies have provided valuable insights into the structure-activity relationships (SAR) of 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol, guiding the rational design of more effective therapeutic agents.

The safety profile of 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol is another critical aspect that has been extensively studied. Toxicological assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in human subjects.

Recent advances in computational chemistry and molecular modeling have also contributed to our understanding of 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol. These tools have enabled researchers to predict the compound's interactions with biological targets at the molecular level, providing insights into its mechanism of action and guiding the optimization of its chemical structure. The integration of computational methods with experimental data has accelerated the drug discovery process and enhanced our ability to develop more effective therapeutic agents.

In conclusion, 3-(1S)-1-amino-2-hydroxyethyl-2-bromophenol (CAS No. 1344612-28-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to fully elucidate its properties and optimize its use in clinical settings.